![molecular formula C9H12BrNOS B7465256 4-[(5-Bromothiophen-3-yl)methyl]morpholine](/img/structure/B7465256.png)
4-[(5-Bromothiophen-3-yl)methyl]morpholine
Cat. No. B7465256
M. Wt: 262.17 g/mol
InChI Key: CORIIGSQWGBPIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][c:4]([CH:7]=[O:8])[cH:5][s:6]1.[CH2:9]1[CH2:10][O:11][CH2:12][CH2:13][NH:14]1>>[Br:1][c:2]1[cH:3][c:4]([CH2:7][N:14]2[CH2:9][CH2:10][O:11][CH2:12][CH2:13]2)[cH:5][s:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1csc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1COCCN1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Brc1cc(CN2CCOCC2)cs1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
